2-amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• IUPAC Name: 2-amino-5-ethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C7H9N5O/c1-2-4-3-5(13)12-7(9-4)10-6(8)11-12/h3H,2H2,1H3,(H3,8,9,10,11)
• InChI Key: TTZGWBGIWYZODB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N2C(=N1)N=C(N2)N
• Molecular Formula: C7H9N5O
• DSSTOX Substance ID: DTXSID001190731
• Molecular Weight: 179.18 g/mol
• CAS No.: 1251924-66-9

Description

“2-amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one” is a compound that belongs to the class of organic compounds known as 1,2,4-triazolo[1,5-a]pyrimidines. It has been identified as a potential inhibitor of the SARS-CoV-2 main protease, which is crucial in the life cycle of the COVID-19 virus.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines can be achieved through various methods. One approach involves the condensation of hydrazides with aminopyrimidine Schiff bases under mild oxidation conditions. Another method involves the annulation of a 1,2,4-triazole fragment to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of “this compound” includes a 1,2,4-triazolo[1,5-a]pyrimidine core with an ethyl group at the 5-position and an amino group at the 2-position.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 179.18.

Scientific Research Applications

Synthesis and Chemical Properties

2-Amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one has been utilized as a key intermediate for the synthesis of various compounds with potential biological activities. For instance, it has been used in the synthesis of novel quinoline, chromene, pyrazole derivatives bearing triazolopyrimidine moiety, where compounds showed promising antimicrobial activity (Abu‐Hashem & Gouda, 2017). Additionally, its analogs have been explored for antiasthma applications, indicating their role as mediator release inhibitors in human basophil histamine release assays (Medwid et al., 1990).

Antiviral and Antituberculous Agent Synthesis

This compound's derivatives, such as 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, have been synthesized in supercritical carbon dioxide, showcasing a green chemistry approach towards developing antiviral drugs like Triazid® (Baklykov et al., 2019). Moreover, derivatives have been evaluated for their tuberculostatic activity, revealing structure-activity relationships critical for developing antituberculosis agents (Titova et al., 2019).

Advanced Material Synthesis

In the realm of materials science, derivatives of this compound have been synthesized and characterized for their potential in creating novel materials. For example, the synthesis, crystal structure, and antibacterial activity of specific derivatives have been thoroughly investigated, demonstrating their relevance in developing new materials with antimicrobial properties (Lahmidi et al., 2019).

Antimicrobial and Antifungal Activities

Several studies have focused on synthesizing and evaluating the antimicrobial and antifungal activities of triazolopyrimidine derivatives. Compounds derived from this chemical structure have shown significant potential in addressing various microbial infections, indicating their importance in developing new antimicrobial agents (Komykhov et al., 2017).